(R)-1-(3-bromophenyl)ethanamine
Overview
Description
(R)-1-(3-bromophenyl)ethanamine is a useful research compound. Its molecular formula is C8H10BrN and its molecular weight is 200.08 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Environmental and Health Implications of Brominated Compounds
Novel Brominated Flame Retardants : A review summarizes the occurrence of novel brominated flame retardants (NBFRs) in indoor air, dust, consumer goods, and food, discussing their registration, potential risks, and highlighting the need for further research on their environmental fate and toxicity (Zuiderveen, Slootweg, & de Boer, 2020). This paper underscores the environmental and health implications of brominated compounds, suggesting areas where (R)-1-(3-bromophenyl)ethanamine-related research could contribute, especially in understanding the environmental impact and safety profile of such chemicals.
Alternatives to Animal Testing
Alternatives to Animal Testing : An article discusses the ethical concerns and disadvantages of animal experimentation, proposing various alternatives to reduce, refine, and replace animal use in scientific experiments (Doke & Dhawale, 2013). While not directly related to this compound, research in this area could explore alternative testing methods for assessing the safety and efficacy of new compounds, including those with brominated structures.
Chemical and Biological Properties of Thioureas
Chemistry and Applications of Thioureas : A comprehensive review on the chemistry, coordination, structure, and biological properties of thioureas provides insights into their extensive applications, including as ligands in coordination chemistry (Saeed, Flörke, & Erben, 2014). This suggests that research on compounds like this compound could delve into their potential applications in coordination chemistry and their biological activities, expanding the understanding of their utility in various scientific fields.
Environmental Pollution and Toxicity of Brominated Flame Retardants
Environmental Pollution and Toxicity : An article reviews the pollution levels and toxicological effects of brominated flame retardants (BFRs), highlighting the need for control measures to mitigate their impact on human health (Zhu-yin, 2014). Research into compounds like this compound could contribute to a better understanding of the environmental and health risks associated with brominated compounds, emphasizing the importance of developing safer chemicals.
Safety and Hazards
Properties
IUPAC Name |
(1R)-1-(3-bromophenyl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrN/c1-6(10)7-3-2-4-8(9)5-7/h2-6H,10H2,1H3/t6-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIBZHYLTOAGURM-ZCFIWIBFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC(=CC=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
176707-77-0 | |
Record name | (R)-3-Bromo-α-methylbenzylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.